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Compound of Interest

Compound Name: Butyl 3-chloropropanoate

Cat. No.: B1266179

For researchers, scientists, and professionals in drug development, Butyl 3-chloropropanoate
is a significant chemical intermediate. This guide provides an in-depth overview of its chemical
identity, properties, synthesis, and applications, with a focus on data presentation and
experimental context.

Chemical Identity

CAS Number: 27387-79-7[1][2][3][4][5][6]
IUPAC Name: butyl 3-chloropropanoate[1]
Molecular Formula: C7H13CIO2[1][2][5]
Synonyms:

o Butyl 3-chloropropionate[1][2][3][5][6]

Propanoic acid, 3-chloro-, butyl ester[1][3][5][6]

3-Chloropropanoic acid butyl ester[1][2][6]

n-butyl 3-chloropropionate[1][2][3][5]

3-chloro-propionic acid butyl ester[1][2]
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e BUTYL3-CHLOROPROPANOATE[1]

« EINECS 248-437-8[1]

A comprehensive list of identifiers is provided in the table below.

Identifier Type Identifier

CAS Number 27387-79-7[1][2][3][4][5][6]
EC Number 248-437-8[1]

UNII 65Y66QX9IXE[1]

DSSTox Substance ID

DTXSID90181812[1]

InChl=1S/C7H13CIO2/c1-2-3-6-10-7(9)4-5-

InChl

8/h2-6H2,1H3[1]
InChlKey KRZKQEQBZXWCDJ-UHFFFAOYSA-N[1][2]
SMILES CCcCcoOocC(=0)cccl]2]

Physicochemical Properties

The physical and chemical properties of Butyl 3-chloropropanoate determine its behavior in

various applications and are crucial for handling and synthesis.
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Property Value

Molecular Weight 164.63 g/mol [1][2]

Density 1.035 g/cm3[2][5]

Boiling Point 196.3°C at 760 mmHg[2][5]
Flash Point 77.9°C[2][5]

Vapor Pressure 0.402 mmHg at 25°C[2]
Refractive Index 1.4321[2][6]

XLogP3-AA 1.9[1]

Polar Surface Area 26.3 A2[1][2]

Synthesis of Butyl 3-Chloropropanoate

A common method for the preparation of 3-chloropropionate esters involves the
hydrochlorination of the corresponding acrylate ester.

Reaction: The synthesis can be achieved by reacting butyl acrylate with hydrogen chloride. A
method described in the patent literature avoids the direct use of gaseous hydrogen chloride by
generating it in situ.[7]

Experimental Protocol: In Situ Generation of HCI for Synthesis

This protocol is adapted from a general method for the synthesis of 3-chloropropionate esters.

[7]

» Materials:
o Butyl acrylate
o Alower acid chloride (e.g., acetyl chloride)
o Anhydrous butanol

o Polymerization inhibitor (e.g., hydroquinone)
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o Optional: Anhydrous organic solvent (e.g., ethyl acetate, dichloromethane)

o Procedure: a. To a reaction vessel equipped with a stirrer, thermometer, and dropping funnel,
add butyl acrylate, anhydrous butanol, and the polymerization inhibitor. b. Slowly add the
acid chloride to the mixture. The reaction of the acid chloride with butanol generates
hydrogen chloride in situ. c. The in situ generated HCI then undergoes an addition reaction
with butyl acrylate. d. Maintain the reaction temperature at a suitable level (e.g., room
temperature or slightly elevated) and monitor the reaction progress using a suitable
analytical technique (e.g., GC, TLC). e. Upon completion, the reaction mixture is worked up.
This may involve washing with water and/or a mild base to remove any unreacted acid. f.
The crude product is then purified by distillation under normal or reduced pressure to yield
pure Butyl 3-chloropropanoate.

Logical Flow of Synthesis
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Butyl Acrylate
Reaction Steps Purification Final Product
Acetyl Chloride v
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Caption: Synthesis workflow for Butyl 3-chloropropanoate.
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Applications in Research and Drug Development

Butyl 3-chloropropanoate serves as a valuable building block in organic synthesis. The
presence of both an ester group and an alkyl chloride provides two reactive sites for various
chemical transformations. It is an important intermediate in the production of pharmaceuticals
and agrochemicals. For instance, the 3-chloropropionate moiety can be a precursor to various
functional groups through nucleophilic substitution of the chloride.

Safety and Handling

The raw material, 3-chloropropionic acid, is corrosive and can cause severe skin burns and eye
damage.[8][9] It is harmful if swallowed and may cause respiratory irritation.[10] When handling
Butyl 3-chloropropanoate or its precursors, appropriate personal protective equipment, such
as gloves, safety goggles, and a lab coat, should be worn.[8][9] Work should be conducted in a
well-ventilated area or a fume hood.[8]

Hazard Identification and Response Pathway
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Caption: Hazard response and mitigation for Butyl 3-chloropropanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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